Cas no 90155-46-7 (1,2-Ethanediamine, 1,1-diphenyl-)

• Product Name: 1,2-Ethanediamine, 1,1-diphenyl-
• CAS No: 90155-46-7
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 793104
• PubChem ID: 17826744
• Update Time: 2025-04-19

1,2-Ethanediamine, 1,1-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, 1,1-diphenyl-
• 1,1-diphenylethane-1,2-diamine
• BOJZPUPAXYETRK-UHFFFAOYSA-N
• 90155-46-7
• diphenylethylene diamine
• 1,1-Diphenyl-1,2-ethanediamine
• DTXSID20591147
• SCHEMBL150158

• Inchi： 1S/C14H16N2/c15-11-14(16,12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10H,11,15-16H2
• InChI Key： BOJZPUPAXYETRK-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=CC=1)(C1C=CC=CC=1)CN

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52Ų